Cas no 335157-74-9 (3-bromo-2-ethynylthiophene)

3-bromo-2-ethynylthiophene structure
3-bromo-2-ethynylthiophene structure
Product Name:3-bromo-2-ethynylthiophene
CAS No:335157-74-9
MF:C6H3BrS
MW:187.057019472122
CID:4490675
PubChem ID:80475125
Update Time:2025-04-24

3-bromo-2-ethynylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-bromo-2-ethynyl-
    • 3-bromo-2-ethynylthiophene
    • EN300-1915326
    • 335157-74-9
    • AKOS019038923
    • KNA15774
    • Inchi: 1S/C6H3BrS/c1-2-6-5(7)3-4-8-6/h1,3-4H
    • InChI Key: UBSILMGPFSXONF-UHFFFAOYSA-N
    • SMILES: C1(C#C)SC=CC=1Br

Computed Properties

  • Exact Mass: 185.91388Da
  • Monoisotopic Mass: 185.91388Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.2Ų

3-bromo-2-ethynylthiophene Pricemore >>

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